Cas no 2172109-53-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid)

2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid is a specialized fluorinated benzoic acid derivative, primarily utilized in peptide synthesis and pharmaceutical research. Its key structural features include an Fmoc-protected amino group and a fluorinated aromatic ring, enhancing its utility in solid-phase peptide synthesis (SPPS) by providing orthogonal protection and facilitating selective deprotection. The fluorine substituent introduces electronic and steric effects, which can influence peptide conformation and stability. This compound is particularly valuable for constructing modified peptides with tailored properties, such as improved metabolic stability or binding affinity. Its high purity and well-defined reactivity make it a reliable building block for advanced synthetic applications.
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid structure
2172109-53-2 structure
Product Name:2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid
CAS No:2172109-53-2
MF:C27H25FN2O5
MW:476.496210813522
CID:6570617
PubChem ID:165539479
Update Time:2025-10-22

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid
    • 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
    • 2172109-53-2
    • EN300-1485368
    • Inchi: 1S/C27H25FN2O5/c1-16(13-24(31)30-25-21(26(32)33)11-6-12-23(25)28)14-29-27(34)35-15-22-19-9-4-2-7-17(19)18-8-3-5-10-20(18)22/h2-12,16,22H,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
    • InChI Key: BHPVWQYGXCDJFW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)O)=C1NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 476.17475006g/mol
  • Monoisotopic Mass: 476.17475006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1485368-0.05g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
0.05g
$2829.0 2023-07-10
Enamine
EN300-1485368-0.1g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
0.1g
$2963.0 2023-07-10
Enamine
EN300-1485368-0.25g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
0.25g
$3099.0 2023-07-10
Enamine
EN300-1485368-0.5g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
0.5g
$3233.0 2023-07-10
Enamine
EN300-1485368-1.0g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
1.0g
$3368.0 2023-07-10
Enamine
EN300-1485368-2.5g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
2.5g
$6602.0 2023-07-10
Enamine
EN300-1485368-5.0g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
5.0g
$9769.0 2023-07-10
Enamine
EN300-1485368-10.0g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
10.0g
$14487.0 2023-07-10
Enamine
EN300-1485368-50mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
50mg
$2829.0 2023-09-28
Enamine
EN300-1485368-100mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
2172109-53-2
100mg
$2963.0 2023-09-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid Related Literature

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic Acid (CAS No. 2172109-53-2)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid, identified by its CAS number 2172109-53-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, combines various functional groups that make it a promising candidate for further research and development in medicinal applications.

The molecular framework of this compound includes a benzoic acid core, a fluorine substituent at the 3-position, and an amino group linked to a flurorene moiety through a methoxycarbonyl bridge. The presence of these specific structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity. The benzoic acid moiety is well-known for its role in various pharmacological contexts, while the fluorine atom can enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene derivatives due to their potential applications in drug design. The flurorene group in this compound, specifically linked through a methoxycarbonyl group, suggests enhanced solubility and bioavailability, which are critical factors in the formulation of effective pharmaceuticals. This structural feature aligns with current trends in medicinal chemistry aimed at improving drug delivery systems.

The amide and amino functional groups present in the compound contribute to its versatility as a building block for more complex molecules. Amides are frequently employed in the synthesis of peptidomimetics and other bioactive agents, while amino groups provide opportunities for further derivatization and modification. These features make 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid a valuable intermediate in the synthesis of potential therapeutic agents.

Recent studies have highlighted the importance of fluorinated benzoic acids in the development of anti-inflammatory and anti-cancer drugs. The fluorine atom at the 3-position of the benzoic ring enhances the compound's interactions with biological targets, leading to improved efficacy. This observation is particularly relevant given the increasing demand for targeted therapies that offer high selectivity and low toxicity.

The 3-methylbutanamido group adds an additional layer of complexity to the molecule, potentially influencing its pharmacokinetic properties. This moiety can affect solubility, permeability, and metabolic pathways, all of which are crucial factors in determining the overall bioactivity of a drug candidate. The incorporation of such groups into pharmaceutical compounds is often part of rational drug design strategies aimed at optimizing therapeutic outcomes.

From a synthetic chemistry perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid represents an excellent example of how structural diversity can be leveraged to develop novel pharmacological entities. The combination of aromatic rings, heterocyclic structures, and functionalized side chains provides a rich scaffold for further chemical manipulation. This flexibility is essential for exploring new chemical spaces and identifying compounds with unique biological activities.

In conclusion, this compound exemplifies the innovative approaches being pursued in modern medicinal chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation into potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD